Cas no 2227812-76-0 ((1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
• CAS No: 2227812-76-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6560567
• PubChem ID: 96631637
• Update Time: 2025-06-16

(1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol
• EN300-1789963
• 2227812-76-0

• Inchi： 1S/C8H14N2O2/c1-5-8(6(2)12-10-5)7(11)3-4-9/h7,11H,3-4,9H2,1-2H3/t7-/m1/s1
• InChI Key： CJRMFEFQUTUKJY-SSDOTTSWSA-N
• SMILES： O[C@@H](C1C(C)=NOC=1C)CCN

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.3Ų

Additional information on (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol

Research Briefing on (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2227812-76-0)

In recent years, the compound (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2227812-76-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique oxazole ring and chiral amino alcohol moiety, has been investigated for its role as a building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting key enzymes involved in various disease pathways. Notably, its structural features make it a promising candidate for modulating protein-protein interactions and enzyme active sites.

One of the most significant advancements in the study of (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol is its application in the design of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating improved selectivity and potency in preclinical models. The chiral center at the 1-position has been shown to be crucial for binding affinity, as evidenced by structure-activity relationship (SAR) studies.

In addition to its role in kinase inhibition, (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol has also been explored for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) has been confirmed in recent pharmacokinetic studies, making it a valuable scaffold for the design of neuroactive agents. Preliminary data suggest its utility in targeting neurotransmitter receptors and transporters, although further validation is required to fully elucidate its mechanisms of action.

The synthesis of (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol has been optimized in recent years, with several research groups reporting scalable and enantioselective routes. Key advancements include the use of asymmetric catalysis and biocatalytic methods to achieve high yields and enantiomeric purity. These synthetic improvements have facilitated the compound's broader application in medicinal chemistry campaigns.

Despite these promising developments, challenges remain in the clinical translation of (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity position it as a valuable tool in the ongoing quest for novel therapeutics.

In conclusion, (1R)-3-amino-1-(dimethyl-1,2-oxazol-4-yl)propan-1-ol (CAS: 2227812-76-0) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to yield significant contributions to the field of medicinal chemistry in the coming years.